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Compound of Interest

Compound Name: ZXH-4-137

Cat. No.: B12426654

A Technical Guide for Drug Discovery Professionals

ZXH-4-137 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed for the
targeted degradation of the Cereblon (CRBN) protein. As a key component of the CUL4-RBX1-
DDB1-CRBN (CRL4-CRBN) E3 ubiquitin ligase complex, CRBN is a critical mediator in the
ubiquitin-proteasome system and a target of high interest in therapeutic development. This
technical guide provides an in-depth overview of the structure, synthesis, and mechanism of
action of ZXH-4-137, tailored for researchers, scientists, and professionals in the field of drug
development.

Chemical Structure and Properties

ZXH-4-137 is a hetero-bifunctional molecule, meticulously designed to bridge CRBN with the
von Hippel-Lindau (VHL) E3 ligase, thereby inducing the ubiquitination and subsequent
proteasomal degradation of CRBN itself.

Property Value

Molecular Formula C47H60N609S

Molecular Weight 885.08 g/mol

CAS Number 2711006-74-3
Structure:
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ZXH-4-137 Mechanism of Action
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Quantitative Proteomics Workflow
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 To cite this document: BenchChem. [The Architecture and Synthesis of ZXH-4-137: A
Cereblon-Targeting PROTAC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12426654+#structure-and-synthesis-of-zxh-4-137]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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